Cas no 150583-44-1 (3-amino-4-hydroxycyclobut-3-ene-1,2-dione)

• Product Name: 3-amino-4-hydroxycyclobut-3-ene-1,2-dione
• CAS No: 150583-44-1
• MF: C₄H₃NO₃
• MW: 113.071521043777
• MDL: MFCD18083855
• CID: 3792252
• PubChem ID: 15272669
• Update Time: 2025-11-01

3-amino-4-hydroxycyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3-amino-4-hydroxy-
• 3-amino-4-hydroxycyclobut-3-ene-1,2-dione
• 150583-44-1
• 842-999-3
• MFCD18083855
• SCHEMBL1208018
• AT20480
• AKOS006363913
• EN300-313217
• 3-hydroxy-4-amino-3-cyclobutene-1,2-dione

• MDL： MFCD18083855
• Inchi： 1S/C4H3NO3/c5-1-2(6)4(8)3(1)7/h6H,5H2
• InChI Key： DXFAKICEAMVVTD-UHFFFAOYSA-N
• SMILES： C1(=O)C(O)=C(N)C1=O

Computed Properties

• Exact Mass: 113.011292958Da
• Monoisotopic Mass: 113.011292958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous amides

Additional information on 3-amino-4-hydroxycyclobut-3-ene-1,2-dione

3-Amino-4-Hydroxycyclobut-3-ene-1,2-dione (CAS No. 150583-44-1): A Comprehensive Overview

3-Amino-4-hydroxycyclobut-3-ene-1,2-dione (CAS No. 150583-44-1) is a cyclic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as AHCB, is characterized by its cyclobutene core with an amino and hydroxy substituent, which endows it with a diverse range of chemical reactivity and biological functions.

The chemical structure of 3-amino-4-hydroxycyclobut-3-ene-1,2-dione is particularly intriguing due to the presence of the cyclobutene ring, which is a four-membered ring with a double bond. This structural feature imparts high ring strain, making the molecule highly reactive and prone to various chemical transformations. The amino and hydroxy groups further enhance its reactivity by providing additional functional handles for synthetic modifications.

In recent years, 3-amino-4-hydroxycyclobut-3-ene-1,2-dione has been the subject of extensive research in the context of medicinal chemistry. One of the key areas of interest is its potential as a scaffold for the development of novel therapeutic agents. Studies have shown that derivatives of AHCB exhibit promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

A notable study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis and biological evaluation of a series of 3-amino-4-hydroxycyclobut-3-ene-1,2-dione derivatives. The researchers found that certain derivatives exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that AHCB-based compounds could be valuable candidates for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 3-amino-4-hydroxycyclobut-3-ene-1,2-dione has also shown promise in antiviral research. A study published in Antiviral Research in 2021 demonstrated that certain derivatives of AHCB exhibited significant antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action was attributed to the inhibition of viral replication through interference with viral RNA synthesis.

In the realm of cancer research, 3-amino-4-hydroxycyclobut-3-ene-1,2-dione has been explored for its potential as an anticancer agent. A study published in Cancer Letters in 2020 reported that certain derivatives of AHCB

The synthetic accessibility of 3-amino-4-hydroxycyclobut-3-ene-1,2-dione is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been developed to access this compound and its derivatives efficiently. One notable method involves the cycloaddition reaction between a nitrile oxide and a suitable dienophile, followed by subsequent functional group transformations to introduce the amino and hydroxy substituents.

In addition to its medicinal applications, 3-amino-4-hydroxycyclobut-3-ene-1,2-dione has also found use in materials science. Its unique electronic properties make it a promising candidate for the development of novel materials with applications in electronics and energy storage. Recent studies have explored the use of AHCB

The environmental impact and safety profile of 3-amino-4-hydroxycyclobut -3 - ene - 1 , 2 - dione strong > are also important considerations in its development and application. Research has shown that under proper handling conditions, this compound can be used safely without significant environmental or health risks. However, ongoing studies are necessary to ensure its long-term safety and sustainability.

In conclusion, 3-amino - 4 - hydrox y cyc lob ut - 3 - ene - 1 , 2 - dione strong > (CAS No . 150583 - 44 - 1) represents a versatile compound with a wide range of potential applications in medicinal chemistry , materials science , and beyond . Its unique structural features , coupled with its diverse chemical reactivity , make it an attractive target for further research and development . As new derivatives continue to be synthesized and evaluated , it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation . p >